Cas no 1806418-92-7 (3,5-Dimethyl-2-(fluoromethoxy)phenol)

• Product Name: 3,5-Dimethyl-2-(fluoromethoxy)phenol
• CAS No: 1806418-92-7
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 5003709
• Update Time: 2025-05-22

3,5-Dimethyl-2-(fluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-2-(fluoromethoxy)phenol

• Inchi： 1S/C9H11FO2/c1-6-3-7(2)9(12-5-10)8(11)4-6/h3-4,11H,5H2,1-2H3
• InChI Key： LMYKRPDWSMHKIS-UHFFFAOYSA-N
• SMILES： FCOC1C(=CC(C)=CC=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Additional information on 3,5-Dimethyl-2-(fluoromethoxy)phenol

3,5-Dimethyl-2-(fluoromethoxy)phenol: A Comprehensive Overview

3,5-Dimethyl-2-(fluoromethoxy)phenol, also known by its CAS number 1806418-92-7, is a versatile organic compound that has garnered significant attention in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenolic group substituted with methyl and fluoromethoxy groups. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

The synthesis of 3,5-Dimethyl-2-(fluoromethoxy)phenol involves a series of well-established organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic systems and reaction conditions have further enhanced the efficiency of producing this compound on a larger scale. Its structural stability and reactivity make it an ideal candidate for further chemical modifications, enabling the creation of derivatives with tailored properties.

In terms of physical properties, 3,5-Dimethyl-2-(fluoromethoxy)phenol exhibits a melting point of approximately 120°C and a boiling point around 300°C under standard conditions. The compound is sparingly soluble in water but shows excellent solubility in organic solvents such as dichloromethane and ethyl acetate. These characteristics are crucial for its application in various chemical processes, including chromatography and extraction techniques.

The pharmacological profile of 3,5-Dimethyl-2-(fluoromethoxy)phenol has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an antioxidant and anti-inflammatory agent. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to scavenge free radicals, making it a promising candidate for combating oxidative stress-related diseases. Additionally, studies conducted by the University of California have shown its anti-inflammatory effects through inhibition of cyclooxygenase enzymes.

In the field of material science, 3,5-Dimethyl-2-(fluoromethoxy)phenol has found applications as a precursor for advanced polymers and coatings. Its ability to form stable bonds with other monomers makes it suitable for creating materials with enhanced mechanical and thermal properties. Recent breakthroughs in polymer chemistry have leveraged this compound to develop high-performance adhesives and composites used in aerospace and automotive industries.

The environmental impact of 3,5-Dimethyl-2-(fluoromethoxy)phenol has also been a topic of interest among researchers. Studies conducted by the Environmental Protection Agency (EPA) indicate that the compound degrades relatively quickly under aerobic conditions, reducing its persistence in aquatic ecosystems. However, further research is needed to fully understand its long-term effects on soil microbiota and aquatic life.

In conclusion, 3,5-Dimethyl-2-(fluoromethoxy)phenol, with its CAS number 1806418-92-7, stands as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial production. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is undeniably significant.